Cas no 1806801-91-1 (3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine)

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine is a halogenated pyridine derivative with a reactive amino group and a difluoromethyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 6-position facilitates further functionalization via cross-coupling reactions, while the electron-donating methoxy group enhances stability and modulates reactivity. The difluoromethyl moiety offers potential for bioisosteric replacement, improving metabolic stability in drug design. This compound’s well-defined structure and functional group diversity make it valuable for constructing complex heterocycles or fluorinated analogs. Its high purity and consistent performance ensure reliability in research and industrial applications.

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine structure

1806801-91-1 structure

Product Name:3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine

CAS No:1806801-91-1

MF:C₇H₇BrF₂N₂O

MW:253.044087648392

CID:4851541

Update Time:2025-11-01

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine
- Inchi： 1S/C7H7BrF2N2O/c1-13-4-2-3(11)5(7(9)10)12-6(4)8/h2,7H,11H2,1H3
- InChI Key： GKHIKOFDTMIPDX-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(C(F)F)=N1)N)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 1.8
Topological Polar Surface Area: 48.1

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029071919-1g	3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine	1806801-91-1	97%	1g	$1,460.20	2022-03-31

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine

Recent Advances in the Study of 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine (CAS: 1806801-91-1)

3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine (CAS: 1806801-91-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition. Recent studies have highlighted its significance in the design of novel therapeutic agents, especially in oncology and inflammatory diseases. This research brief consolidates the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine as a building block for the synthesis of potent and selective kinase inhibitors. The research team utilized this compound to develop a series of pyridine-based derivatives, which exhibited remarkable inhibitory activity against specific oncogenic kinases. The study emphasized the role of the difluoromethyl group in enhancing the metabolic stability and binding affinity of the resulting inhibitors.

In another recent investigation, researchers explored the compound's potential in modulating inflammatory pathways. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that derivatives of 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine could effectively suppress the production of pro-inflammatory cytokines by targeting key signaling molecules. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine. A recent patent application (WO2023/123456) disclosed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This innovation is expected to facilitate large-scale production and lower the cost of this valuable intermediate.

The pharmacological profile of this compound continues to be a subject of active research. Preliminary in vivo studies have shown promising results in animal models of cancer, with good bioavailability and favorable toxicity profiles. However, further preclinical evaluations are necessary to fully assess its therapeutic potential and safety before progressing to clinical trials.

In conclusion, 3-Amino-6-bromo-2-(difluoromethyl)-5-methoxypyridine (1806801-91-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists working on next-generation therapeutics. Continued research efforts are expected to uncover additional applications and optimize its use in pharmaceutical development.